Cas no 175205-78-4 (5-(methylsulfanyl)thiophene-2-carbonitrile)
175205-78-4 structure
Product Name:5-(methylsulfanyl)thiophene-2-carbonitrile
CAS No:175205-78-4
MF:C6H5NS2
MW:155.24059844017
MDL:MFCD00173741
CID:136685
PubChem ID:2797514
Update Time:2025-04-19
5-(methylsulfanyl)thiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonitrile,5-(methylthio)-
- 5-(METHYLTHIO)THIOPHENE-2-CARBONITRILE
- 5-methylsulfanylthiophene-2-carbonitrile
- AC1MDY0B
- AG-E-25479
- CTK4D5706
- MolPort-001-766-931
- OR29197
- SureCN6926372
- 5-(methylsulfanyl)thiophene-2-carbonitrile
- DTXSID20383923
- EN300-1425632
- AT16707
- SCHEMBL6926372
- 2-Thiophenecarbonitrile, 5-(methylthio)-
- MFCD00173741
- AS-9166
- CS-0448311
- AKOS015911675
- 175205-78-4
- FT-0619723
-
- MDL： MFCD00173741
- Inchi： 1S/C6H5NS2/c1-8-6-3-2-5(4-7)9-6/h2-3H,1H3
- InChI Key： BPVUDMPPURTXDX-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC=C1SC
Computed Properties
- Exact Mass: 154.98600
- Monoisotopic Mass: 154.98634151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 77.3Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 65 °C
- Flash Point: 110.4°C
- Refractive Index: 1.617
- PSA: 77.33000
- LogP: 2.34168
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
5-(methylsulfanyl)thiophene-2-carbonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(methylsulfanyl)thiophene-2-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(methylsulfanyl)thiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR29197-1g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 1g |
£70.00 | 2025-02-19 | ||
| Apollo Scientific | OR29197-5g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 5g |
£272.00 | 2025-02-19 | ||
| Apollo Scientific | OR29197-10g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 10g |
£476.00 | 2025-02-19 | ||
| abcr | AB145471-1 g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 1g |
€111.20 | 2023-05-09 | ||
| abcr | AB145471-5 g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 5g |
€330.80 | 2023-05-09 | ||
| abcr | AB145471-10 g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 10g |
€550.40 | 2023-05-09 | ||
| Matrix Scientific | 088949-1g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 1g |
$143.00 | 2023-09-05 | ||
| Matrix Scientific | 088949-5g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 5g |
$504.00 | 2023-09-05 | ||
| Matrix Scientific | 088949-10g |
5-(Methylthio)thiophene-2-carbonitrile |
175205-78-4 | 10g |
$794.00 | 2023-09-05 | ||
| Enamine | EN300-1425632-0.05g |
5-(methylsulfanyl)thiophene-2-carbonitrile |
175205-78-4 | 95% | 0.05g |
$91.0 | 2023-06-06 |
5-(methylsulfanyl)thiophene-2-carbonitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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